Cas no 2228697-86-5 (2-(4-bromo-5-chlorothiophen-2-yl)butanoic acid)

• Product Name: 2-(4-bromo-5-chlorothiophen-2-yl)butanoic acid
• CAS No: 2228697-86-5
• MF: C₈H₈BrClO₂S
• MW: 283.569919586182
• CID: 5846658
• PubChem ID: 165642278
• Update Time: 2025-06-13

2-(4-bromo-5-chlorothiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-chlorothiophen-2-yl)butanoic acid
• 2228697-86-5
• EN300-1920306

• Inchi： 1S/C8H8BrClO2S/c1-2-4(8(11)12)6-3-5(9)7(10)13-6/h3-4H,2H2,1H3,(H,11,12)
• InChI Key： GEVHFSKTYKBHQY-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)C(C(=O)O)CC)Cl

Computed Properties

• Exact Mass: 281.91169g/mol
• Monoisotopic Mass: 281.91169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-(4-bromo-5-chlorothiophen-2-yl)butanoic acid

Comprehensive Overview of 2-(4-bromo-5-chlorothiophen-2-yl)butanoic acid (CAS No. 2228697-86-5)

2-(4-bromo-5-chlorothiophen-2-yl)butanoic acid (CAS No. 2228697-86-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiophene ring substituted with bromo and chloro functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a butanoic acid moiety with a halogenated thiophene ring, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for halogenated thiophene derivatives like 2-(4-bromo-5-chlorothiophen-2-yl)butanoic acid has surged due to their role in developing small-molecule inhibitors and biodegradable polymers. Researchers are particularly interested in its potential to modulate enzyme activity, a topic frequently searched in AI-driven drug design platforms. The compound’s CAS No. 2228697-86-5 is often queried in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry.

The synthesis of 2-(4-bromo-5-chlorothiophen-2-yl)butanoic acid involves multi-step organic reactions, including halogenation and carboxylation of the thiophene core. Its bromo and chloro substituents enhance electrophilic reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig, which are pivotal in creating heterocyclic pharmaceuticals. This aligns with the growing trend of green chemistry, as scientists seek eco-friendly synthetic routes for such intermediates.

From an industrial perspective, CAS No. 2228697-86-5 is often discussed in forums focusing on scalable synthetic methods and cost-effective production. Its application extends to crop protection agents, where halogenated thiophene derivatives act as precursors for herbicides and fungicides. This connection to sustainable agriculture resonates with current searches on AgTech innovations and precision farming solutions.

Analytical characterization of 2-(4-bromo-5-chlorothiophen-2-yl)butanoic acid typically employs NMR spectroscopy, mass spectrometry, and HPLC purity testing. These techniques ensure compliance with Good Manufacturing Practices (GMP), a recurring theme in regulatory compliance discussions. The compound’s stability under varying pH conditions also makes it a subject of interest in formulation science, particularly for oral drug delivery systems.

In summary, 2-(4-bromo-5-chlorothiophen-2-yl)butanoic acid (CAS No. 2228697-86-5) exemplifies the intersection of structural complexity and functional utility in modern chemistry. Its relevance to drug discovery, material science, and agrochemical development ensures its continued prominence in scientific literature and industrial applications.